Cas no 1174012-35-1 (2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester)

• Product Name: 2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester
• CAS No: 1174012-35-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4952216
• Update Time: 2025-10-28

2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-hydroxy-2-methylbenzoate
• 2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester

• Inchi： 1S/C10H9NO3/c1-6-7(5-11)3-4-8(12)9(6)10(13)14-2/h3-4,12H,1-2H3
• InChI Key： WWUACPAHADEEON-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C#N)C(C)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester

Introduction to 2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester (CAS No. 1174012-35-1)

2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester, with the chemical identifier CAS No. 1174012-35-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid derivatives family, characterized by its unique structural and functional properties. The presence of a methyl group, a cyano group, and a hydroxyl group at specific positions on the benzene ring imparts distinct reactivity and potential biological activity, making it a subject of interest for various applications.

The molecular structure of 2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester consists of a benzene core substituted with a methyl group at the 2-position, a cyano group at the 3-position, and a hydroxyl group at the 6-position. The esterification of the carboxylic acid group further modifies its properties, enhancing its solubility and stability under certain conditions. This structural configuration not only influences its chemical behavior but also opens up possibilities for its use in synthetic chemistry and drug development.

In recent years, there has been a growing interest in benzoic acid derivatives due to their versatile applications in pharmaceuticals, agrochemicals, and material science. The specific arrangement of functional groups in 2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its potential in developing novel therapeutic agents, particularly those targeting inflammatory and infectious diseases.

One of the most compelling aspects of 2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester is its role as a precursor in the synthesis of bioactive compounds. For instance, studies have demonstrated its utility in constructing heterocyclic frameworks that are known to exhibit significant pharmacological properties. The cyano group, in particular, serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester for potential drug candidates. These computational methods leverage machine learning algorithms to predict biological activity based on structural features. Such approaches have accelerated the discovery process, identifying promising molecules that require further experimental validation.

The hydroxyl group in 2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester also contributes to its reactivity, making it suitable for various chemical transformations. For example, it can participate in etherification reactions or serve as a nucleophile in condensation reactions. These properties make it an attractive building block for medicinal chemists seeking to develop new analogs with enhanced efficacy and reduced side effects.

In addition to its pharmaceutical applications, 2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester has shown promise in material science. Its ability to form stable complexes with metals and other organic molecules has been explored in the development of novel catalysts and functional materials. These materials could find applications in areas such as organic electronics and sensors, where precise molecular design is crucial.

The synthesis of 2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester typically involves multi-step organic reactions starting from commercially available benzoic acid derivatives. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce larger quantities for research and industrial purposes. Techniques such as catalytic hydrogenation and selective oxidation play key roles in constructing the desired molecular framework.

Quality control and analytical characterization are essential steps in ensuring the purity and consistency of 2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester. Modern analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) provide robust tools for verifying structural integrity and identifying impurities. These methods are critical for maintaining high standards in pharmaceutical manufacturing.

The future prospects of 2-Methyl-3-cyano-6-hydroxybenzoic acid methyl ester are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are likely to drive innovation, leading to novel derivatives with tailored properties for specific uses. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing scientific knowledge and technological development.